![molecular formula C15H9F3N2O B6602643 2-[4-(Trifluoromethyl)phenyl]-3h-Quinazolin-4-One CAS No. 83800-83-3](/img/structure/B6602643.png)
2-[4-(Trifluoromethyl)phenyl]-3h-Quinazolin-4-One
Overview
Description
2-[4-(Trifluoromethyl)phenyl]-3H-Quinazolin-4-One (TFQ) is a small molecule with a wide range of potential applications in the fields of science and medicine. It is a heterocyclic compound containing a ring of five atoms and a nitrogen atom. TFQ has been used in a variety of research studies, including those related to drug development, due to its unique properties.
Scientific Research Applications
Synthesis and Pharmacological Investigations
Synthesis of Novel Derivatives : Research has led to the synthesis of novel 2-phenylquinazolin-4(3H)-one derivatives, with 2-[4-(Trifluoromethyl)phenyl]-3H-Quinazolin-4-One being a key compound. These compounds have been characterized using techniques like FT-IR, 1H NMR, mass spectroscopy, and elemental analysis (Saravanan, Alagarsamy, & Dinesh Kumar, 2014).
Analgesic and Anti-inflammatory Activities : Derivatives of this compound have shown promising analgesic, anti-inflammatory, and antimicrobial activities. Biological studies have indicated the potential of these compounds in medical applications, particularly in pain management and inflammation control (Saravanan, Alagarsamy, & Dinesh Kumar, 2013).
Synthesis of Specific Compounds
Creation of Morpholino Derivative : A specific compound, 7-Morpholino-2-[4-(Trifluoromethyl)Phenyl]Quinazolin-4(3H)-One, was synthesized through a condensing reaction involving 2-amino-4-chlorobenzamide and 4-(trifluoromethyl) benzoyl chloride. This process highlights the chemical versatility and potential for creating various derivatives of this compound (Xu Li-feng, 2011).
Spectral Characterization of Derivatives : Novel derivatives of this compound were characterized using spectroscopy methods. Some derivatives demonstrated significant anti-inflammatory activity, showing the compound's potential for various biological applications (Mahmoud, Abou-Elmagd, Abdelwahab, & Soliman, 2013).
Biological Activities and Applications
Antimicrobial and Antiinflammatory Activities : Quinazolin-4-one derivatives, including those with the 2-[4-(Trifluoromethyl)phenyl] group, exhibited significant antibacterial, antifungal, and anti-inflammatory activities, comparable to standard drugs. These findings suggest their potential in therapeutic applications (Murti, Singh, & Pathak, 2011).
Anticonvulsant Properties : Some derivatives have shown promising results in anticonvulsant activity tests, indicating their potential use in treating epilepsy and related neurological disorders (Gupta, Kumar, Roy, Sharma, Ali, & Shamsuzzaman, 2013).
Antioxidant Properties : Investigations into the antioxidant properties of 2-substituted quinazolin-4(3H)-ones have been conducted, revealing the structure–antioxidant activity relationships of various substituents. This research aids in understanding the compound's potential in oxidative stress-related applications (Mravljak, Slavec, Hrast, & Sova, 2021).
properties
IUPAC Name |
2-[4-(trifluoromethyl)phenyl]-3H-quinazolin-4-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9F3N2O/c16-15(17,18)10-7-5-9(6-8-10)13-19-12-4-2-1-3-11(12)14(21)20-13/h1-8H,(H,19,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSKQRMBPLLMJRR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)NC(=N2)C3=CC=C(C=C3)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9F3N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30568961 | |
Record name | 2-[4-(Trifluoromethyl)phenyl]quinazolin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30568961 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
83800-83-3 | |
Record name | 2-[4-(Trifluoromethyl)phenyl]quinazolin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30568961 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.